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Compound of Interest

Compound Name: Patulin

Cat. No.: B7790437 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Patulin is a mycotoxin produced by several species of fungi, such as Aspergillus, Penicillium,

and Byssochlamys, that commonly grow on apples and other fruits.[1] Due to its potential

health risks, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the

European Union have set maximum allowable limits for patulin in apple juice and other apple

products.[2][3][4][5] The FDA has established an action level of 50 ppb (ng/g) for patulin in

apple juice. To ensure food safety and compliance, robust and efficient analytical methods for

patulin detection are crucial.

Traditional methods for patulin analysis often involve cumbersome liquid-liquid extraction

(LLE) and manual solid-phase extraction (SPE), which can be time-consuming and prone to

variability. Automation of the sample preparation process offers significant advantages,

including increased throughput, improved reproducibility, and reduced manual labor. This

application note details two automated sample preparation protocols for the analysis of patulin
in apple-based products, followed by liquid chromatography-tandem mass spectrometry (LC-

MS/MS) analysis.

Quantitative Data Summary
The following table summarizes the performance of two automated methods for patulin
analysis. Method 1 utilizes a robotic liquid handling system for extraction, while Method 2
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employs automated solid-phase extraction with molecularly imprinted polymer (MIP) cartridges.

Parameter

Automated Method 1:
Robotic Liquid Handling
with Dichloromethane
Extraction

Automated Method 2:
Solid-Phase Extraction
(SPE) with MIP

Matrix

Apple juice, apple cider, apple

puree, baby food, applesauce,

fruit rolls, fruit jam

Apple Juice

Limit of Quantification (LOQ) 4.0 ng/g

Not explicitly stated, but

successful detection at 25

µg/kg

Linearity Range 2 - 1,000 ng/mL (r² > 0.99) Not specified

Average Recovery

95% - 110% across various

spike levels (10, 50, 200, 1000

ng/g)

80%

Relative Standard Deviation

(RSD)

3% - 9% (within- and between-

matrix variability)
2%

Analysis Time
SPE procedure approximately

35 minutes
Not specified

Experimental Workflows & Protocols
Method 1: Automated Robotic Liquid Handling
Extraction
This method utilizes a robotic sample preparation system to perform a liquid-liquid extraction

without manual intervention, followed by LC-MS/MS analysis.

Experimental Workflow Diagram
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Sample Preparation Automated Robotic System Analysis
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Shake
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Transfer to
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(5 min @ 4200 x g)
Pipette DCM Extract

(approx. 0.5 mL)
LC-APCI-MS/MS

Analysis

Transfer to
Autosampler Vial

Click to download full resolution via product page

Caption: Automated robotic liquid handling workflow for patulin analysis.

Detailed Protocol:

Sample Preparation: Weigh 1.00 ± 0.05 g of the sample into a 15 mL sample vial.

Internal Standard Spiking: Spike the sample with 50 µL of a 1.0 ppm ¹³C-patulin internal

standard solution.

Extraction Solvent Addition: Add 2 mL of dichloromethane (DCM) to the sample vial.

Automated Extraction:

Place the vials in the robotic system.

The system shakes the vials for 3 minutes at 1000 rpm.

Following shaking, the vials are centrifuged for 5 minutes at 4200 x g to separate the

phases.

The robotic system's pipettor transfers approximately 0.5 mL of the lower DCM layer into

an LC autosampler vial.

LC-MS/MS Analysis: The prepared samples are then analyzed using LC-APCI-MS/MS in

negative ionization mode.

Method 2: Automated Solid-Phase Extraction (SPE) with
Molecularly Imprinted Polymers (MIPs)
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This method employs an automated SPE system, such as the Gilson GX-271 ASPEC™, with

specialized molecularly imprinted polymer (MIP) cartridges that selectively capture patulin.

Experimental Workflow Diagram

Sample Preparation Automated SPE System Post-Elution & Analysis

Dilute Apple Juice
(1:1 with 2% Acetic Acid)

Condition Cartridge
(Acetonitrile, Water)

Transfer to
Automation System Load Sample Wash Cartridge

(Sodium Bicarbonate, Water)
Elute Patulin

(Diethyl Ether, Ethyl Acetate) Evaporate Eluate Reconstitute in
Mobile Phase HPLC-UV Analysis

Click to download full resolution via product page

Caption: Automated solid-phase extraction (SPE) workflow for patulin.

Detailed Protocol:

Sample Pre-treatment: Dilute 2.5 mL of apple juice with 2.5 mL of water containing 2% acetic

acid and mix.

Automated SPE Protocol (using AFFINIMIP® Patulin or similar MIP cartridge):

Conditioning: The automated system conditions the SPE cartridge with 2 mL of acetonitrile

followed by 1 mL of deionized water.

Loading: 4 mL of the pre-treated sample is loaded onto the cartridge.

Washing: The cartridge is washed with 1 mL of 1% sodium bicarbonate solution, followed

by 2 mL of deionized water to remove interferences like 5-Hydroxymethylfurfural (HMF).

Drying: A strong vacuum is applied to dry the SPE cartridge.

Elution: Patulin is eluted from the cartridge using 0.5 mL of diethyl ether and 2 mL of ethyl

acetate.

Post-SPE Processing:
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The eluate is evaporated to dryness under a gentle stream of nitrogen.

The residue is reconstituted in a suitable solvent, such as water with 0.1% acetic acid, for

analysis.

HPLC Analysis: The final extract is analyzed by HPLC with UV detection.

Conclusion
Automated sample preparation methods significantly enhance the efficiency, reliability, and

throughput of patulin analysis in food matrices. The robotic liquid handling system offers a

straightforward extraction for a wide variety of apple products with excellent recovery and

precision. The automated SPE method using molecularly imprinted polymers provides high

selectivity, effectively removing common interferences and ensuring accurate quantification.

The choice of method will depend on the specific laboratory workflow, available

instrumentation, and the variety of matrices being tested. Both approaches demonstrate the

power of automation in modern analytical food safety testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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